Cas no 2194847-92-0 (N-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 2194847-92-0
• MF: C₁₇H₁₇N₅OS
• MW: 339.414781332016
• CID: 5338373
• Update Time: 2025-06-21

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((6-cyclopropylpyrimidin-4-yl)methyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-methyl-5-thiophen-2-ylpyrazole-3-carboxamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C17H17N5OS/c1-22-15(8-14(21-22)16-3-2-6-24-16)17(23)18-9-12-7-13(11-4-5-11)20-10-19-12/h2-3,6-8,10-11H,4-5,9H2,1H3,(H,18,23)
• InChI Key： QZPAPNKXHSIQSE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(NCC2=CC(C3CC3)=NC=N2)=O)N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• XLogP3: 1.6
• Topological Polar Surface Area: 101

Additional information on N-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

Introduction to N-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 2194847-92-0)

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2194847-92-0, represents a novel molecular entity with a unique structural framework that has the potential to exhibit a wide range of biological activities. The presence of multiple heterocyclic rings, including pyrimidine, pyrazole, and thiophene, makes this molecule an intriguing candidate for further investigation in drug discovery and development.

The structural composition of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is characterized by its intricate arrangement of functional groups. The 6-cyclopropylpyrimidin-4-yl moiety introduces a cyclopropyl group attached to a pyrimidine ring, which is known to enhance the metabolic stability and binding affinity of small molecules. The 1-methyl substituent on the pyrazole ring contributes to the overall lipophilicity of the compound, while the 3-(thiophen-2-yl) group adds another layer of complexity by incorporating a thiophene ring, which is frequently found in bioactive molecules due to its ability to interact with biological targets.

In recent years, there has been a growing interest in developing new therapeutic agents that target specific biological pathways associated with various diseases. The compound N-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide has been studied for its potential pharmacological properties. Preliminary research suggests that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The unique combination of heterocyclic rings and functional groups in its structure suggests that it could interact with multiple biological targets, making it a promising candidate for multitarget drug design.

The synthesis of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-1-methyl-3-(thiophen-2-y l)-1H-pyrazole -5-carboxamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropyl group into the pyrimidine ring is particularly challenging due to the strain associated with this three-membered ring system. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for such complex molecules. The synthesis also involves the incorporation of the thiophene ring, which requires careful consideration to ensure optimal regioselectivity and functional group compatibility.

The pharmacokinetic properties of N-[ (6-cycloprop ylpyrimidin -4 - yl )methyl ] -1 -m eth yl -3 - (thiophen -2 - yl ) -1 H -pyraz ole -5-carboxamide are also of great interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for therapeutic use if further optimized. Additionally, the compound's solubility profile has been examined, and modifications can be made to enhance its solubility in aqueous media if needed. These pharmacokinetic characteristics are crucial for determining the feasibility of clinical translation and ensuring that the compound reaches its intended biological target in sufficient concentrations.

The potential applications of N-[ (6-cycloprop ylpyrim idin -4 - yl )m eth yl ] -1 -m eth yl -3 -(thiophen -2 - yl ) -1 H-pyraz ole -5-carboxamide extend beyond oncology. Research has indicated that this molecule may have antimicrobial properties, making it a candidate for developing new treatments against resistant bacterial strains. Furthermore, its structural features suggest that it could interact with viral proteases or other viral enzymes involved in replication, offering a novel approach to antiviral therapy. The versatility of this compound's scaffold allows for further derivatization and optimization to tailor its biological activity toward specific therapeutic needs.

In conclusion, N-[ (6-cycloprop ylpyrim idin -4 - yl )m eth yl ] -1 -m eth yl -3 -(thiophen -2-y l) 1 H-pyraz ole 5-carboxamide (CAS No. 2194847 92 0) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic rings and functional groups makes it an attractive candidate for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like N-[ (6-cycloprop ylpyrim idin 4-y l)me th y l] 1-m eth yl 3-(thiophen 2-y l)-1H-pyraz ole 5-carboxamide will play a crucial role in advancing medical science.